Cas no 17025-47-7 (Tribromomethyl phenyl sulfone)

• Product Name: Tribromomethyl phenyl sulfone
• CAS No: 17025-47-7
• MF: C₇H₅Br₃O₂S
• MW: 392.890398740768
• MDL: MFCD00060068
• CID: 50632
• PubChem ID: 87576971
• Update Time: 2025-06-09

Tribromomethyl phenyl sulfone Chemical and Physical Properties

Names and Identifiers

• ((Tribromomethyl)sulfonyl)benzene
• Tribromomethyl phenyl sulphone
• Phenyl tribromethyl sulphone
• Tribromomethyl Phenylsulfone
• Photoinitiator-6107
• Phenyl Tribromomethyl Sulfone
• tribromomethylsulfonylbenzene
• TBMPS
• SYNCURE BMPS
• Tribromomethyl
• Phenyl tribromomethy
• PHENYLTRIBROMOMETHYLSULPHONE
• Phenyl Trieromomethyl Sulfone
• Tribromomethyl phenyl sulfone
• TRIBROMOMETHYLPHENYLSULPHONE
• Benzene, [(tribromomethyl)sulfonyl]-
• tribromomethylphenylsulfone
• Benzene, ((tribromomethyl)sulfonyl)-
• tribromo(phenylsulfonyl)methane
• C7H5Br3O2S
• Tribromide methylphenyl sulfone
• Photocure 393
• PubChem10861
• KSC492K7J
• AC7973
• A811185
• UNII-ENW2NDZ2GG
• DWWMSEANWMWMCB-UHFFFAOYSA-N
• DWWMSEANWMWMCB-UHFFFAOYSA-
• MFCD00060068
• (tribromomethylsulfonyl)benzene
• AKOS015840623
• AC-16481
• NS00025580
• FT-0637475
• T1188
• 17025-47-7
• EINECS 241-096-6
• DTXSID2066147
• BCP14135
• InChI=1/C7H5Br3O2S/c8-7(9,10)13(11,12)6-4-2-1-3-5-6/h1-5H
• methylsulfonylbenzene tribromide
• SY036438
• ENW2NDZ2GG
• CS-W011721
• [(Tribromomethyl)sulfonyl]benzene #
• DS-17902
• ((Tribromomethyl)sulphonyl)benzene
• SCHEMBL152444
• W-107886
• DB-043816
• tribromomethanesulfonylbenzene

• MDL： MFCD00060068
• Inchi： 1S/C7H5Br3O2S/c8-7(9,10)13(11,12)6-4-2-1-3-5-6/h1-5H
• InChI Key： DWWMSEANWMWMCB-UHFFFAOYSA-N
• SMILES： BrC(S(C1C=CC=CC=1)(=O)=O)(Br)Br

Computed Properties

• Exact Mass: 389.75600
• Monoisotopic Mass: 389.756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Quasi white crystalline powder
• Density: 2.3
• Melting Point: 146.0 to 149.0 deg-C
• Boiling Point: 373.8°C at 760 mmHg
• Flash Point: 179.9±27.9 °C
• Refractive Index: 1.664
• PSA: 42.52000
• LogP: 4.33710
• Solubility: Uncertain

Tribromomethyl phenyl sulfone Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Tribromomethyl phenyl sulfone

Tribromomethyl Phenyl Sulfone: A Comprehensive Overview

Tribromomethyl phenyl sulfone, identified by the CAS number 17025-47-7, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique chemical structure, has been extensively studied for its potential applications in material science, biomedicine, and environmental chemistry. The molecule consists of a phenyl group attached to a sulfone functional group, with three bromine atoms substituted on the methyl group. This configuration imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of tribromomethyl phenyl sulfone involves a series of carefully controlled chemical reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and efficiency. Researchers have explored various routes, including nucleophilic aromatic substitution and sulfonation reactions, to optimize the synthesis process. The stability of the sulfone group under diverse conditions has been a focal point in these studies, as it plays a crucial role in determining the compound's reactivity and applicability.

One of the most promising applications of tribromomethyl phenyl sulfone lies in its use as a precursor in the synthesis of advanced materials. The compound's ability to undergo various transformations, such as nucleophilic attack and electrophilic substitution, makes it an invaluable building block in organic synthesis. Recent studies have demonstrated its utility in the development of novel polymers and high-performance materials, which exhibit enhanced thermal stability and mechanical properties.

In the field of biomedicine, tribromomethyl phenyl sulfone has shown potential as a bioactive molecule. Its ability to interact with biological systems has been explored in recent research, particularly in the context of drug discovery. The compound's unique electronic properties and structural features make it a candidate for designing molecules with specific pharmacological activities. Researchers have investigated its role in modulating cellular pathways and its potential as an anti-inflammatory or anticancer agent.

The environmental impact of tribromomethyl phenyl sulfone has also been a topic of interest. Studies have examined its degradation pathways under various environmental conditions, such as photolysis and microbial action. Understanding the fate of this compound in natural ecosystems is crucial for assessing its safety and sustainability. Recent findings suggest that the compound undergoes rapid degradation under certain conditions, reducing its persistence in the environment.

Looking ahead, the continued exploration of tribromomethyl phenyl sulfone's properties is expected to unlock new opportunities across multiple disciplines. Its versatility as a chemical entity positions it as a key player in advancing both scientific research and industrial applications. As researchers delve deeper into its structure-function relationships and environmental behavior, this compound is poised to make significant contributions to the development of innovative solutions in materials science, biomedicine, and beyond.